![molecular formula C6H12ClNO4S B3006291 Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride CAS No. 2361644-71-3](/img/structure/B3006291.png)
Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride
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Overview
Description
Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO4S and its molecular weight is 229.68. The purity is usually 95%.
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Scientific Research Applications
Material Science Applications
- Siloxanes Functionalization : The synthesis and characterization of siloxanes functionalized with polar groups through thiol-ene addition highlight applications in creating amphiphilic compounds capable of self-assembling in solution. These compounds exhibit liquid state at normal temperatures and show potential as solvent-free liquid electrolytes due to their unique thermal transitions and increased conductivity when doped with lithium salts (Turcan-Trofin et al., 2019).
Chemistry and Synthesis
- Palladium Complex Formation : Research on the formation of palladium complexes with coumarin-derived ligands, where similar methodologies could be applied to "Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; hydrochloride" for the synthesis of novel compounds with potential biological activity (Budzisz et al., 2004).
- Electrochemical Synthesis : The electrochemical synthesis approach for creating key intermediates like methyl-3,5,7-trifluoroadamantane-1-carboxylate demonstrates the potential for synthesizing and modifying "Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; hydrochloride" in novel ways (Monoi & Hara, 2012).
Pharmacological Research
- Antimicrobial and Antibacterial Activity : The synthesis and evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates for antimicrobial activity showcase the potential pharmacological applications of similar compounds in combating various bacterial strains (Spoorthy et al., 2021).
Advanced Glycation End-Products (AGEs) Research
- Methylglyoxal Research : Investigations into methylglyoxal, a compound with structural similarities, in food and living organisms underline the importance of understanding the biochemical pathways and potential health implications of reactive alpha-oxoaldehydes (Nemet et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO4S.ClH/c1-11-5(8)6(7)2-3-12(9,10)4-6;/h2-4,7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPRMJGIIDMYRDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCS(=O)(=O)C1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.